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Compound of Interest

Compound Name: 1-Octen-3-one-D4

Cat. No.: B590952 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical characteristics

of 1-Octen-3-one. It is important to note that the data presented below pertains to the non-

deuterated form of the compound, as specific experimental values for 1-Octen-3-one-D4 are

not readily available in the public domain. The deuterated variant is expected to have a slightly

higher molecular weight, which may marginally influence other physical properties such as

density and boiling point.

Core Physical and Chemical Data
The following table summarizes the key physical and chemical properties of 1-Octen-3-one.

These values have been compiled from various scientific databases and publications.
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Property Value Source(s)

Chemical Formula C₈H₁₄O [1][2]

Molecular Weight 126.20 g/mol [3]

Appearance

Colorless liquid with a

characteristic mushroom-like

odor.

[3]

Boiling Point
59-60 °C at 16 mmHg174-182

°C at 760 mmHg
[3][4][5]

Density 0.813 - 0.819 g/mL [3]

Solubility
Insoluble in water; miscible in

oils and ethanol.
[3]

Flash Point
51.67 °C (125.00 °F) - closed

cup
[4]

CAS Registry Number 4312-99-6 [1][2]

Experimental Protocols
While specific, detailed experimental protocols for the determination of all physical properties of

1-Octen-3-one are not extensively documented in single sources, general methodologies for

the analysis and characterization of similar volatile organic compounds are well-established.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identification
A common method for the analysis of 1-Octen-3-one is Gas Chromatography (GC) coupled

with Mass Spectrometry (MS). This technique allows for the separation of the compound from a

mixture and its subsequent identification based on its mass spectrum.

General Protocol Outline:

Sample Preparation: The sample containing 1-Octen-3-one is dissolved in a suitable solvent

(e.g., dichloromethane or hexane). If the compound is present in a complex matrix, such as a
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food or environmental sample, a pre-treatment step like solid-phase microextraction (SPME)

may be employed to extract and concentrate the analyte.

GC Separation: The prepared sample is injected into a gas chromatograph. The GC column,

typically a non-polar or medium-polar capillary column, separates the components of the

sample based on their volatility and interaction with the stationary phase. The oven

temperature is programmed to ramp up, allowing for the sequential elution of compounds.

MS Detection and Identification: As compounds elute from the GC column, they enter the

mass spectrometer. The molecules are ionized (commonly through electron ionization), and

the resulting fragments are separated based on their mass-to-charge ratio, generating a

unique mass spectrum for each compound. The mass spectrum of the eluting peak

corresponding to 1-Octen-3-one can be compared to a reference library (e.g., NIST) for

positive identification.[2]

Logical Workflow Diagram
The following diagram illustrates a generalized workflow for the analysis of 1-Octen-3-one in a

given sample, from preparation to final data analysis.
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General Workflow for 1-Octen-3-one Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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